Cas no 2998-18-7 (2-Propenoic acid,2-methyl-, 1-methylpropyl ester)

• Product Name: 2-Propenoic acid,2-methyl-, 1-methylpropyl ester
• CAS No: 2998-18-7
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00048637
• CID: 280604
• PubChem ID: 329786255
• Update Time: 2026-05-14

2-Propenoic acid,2-methyl-, 1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 1-methylpropyl ester
• butan-2-yl 2-methylprop-2-enoate
• SEC-BUTYL METHACRYLATE
• 1-methylpropyl methacrylate
• 2-butyl methacrylate
• 2-methyl-2-propenoic acid,1-methylpropyl ester
• EINECS 221-073-7
• methacrylic acid sec-butyl ester
• Methacrylsaeure-sec-butylester
• sec-butyl 2-methylprop-2-enoate

• MDL： MFCD00048637
• Inchi： InChI=1S/C8H14O2/c1-5-7(4)10-8(9)6(2)3/h7H,2,5H2,1,3-4H3
• InChI Key： VXTQKJXIZHSXBY-UHFFFAOYSA-N
• SMILES： CCC(OC(C(=C)C)=O)C

Computed Properties

• Exact Mass: 142.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 0.8860
• Boiling Point: 146-148°C
• Flash Point: Fahrenheit: 111.2 ° f
  Celsius: 44 ° c
  
• Refractive Index: 1.4179 (estimate)
• PSA: 26.30000
• LogP: 1.90420

2-Propenoic acid,2-methyl-, 1-methylpropyl ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H315-H319-H335-H412
• Warning Statement： P273-P305+P351+P338-P370+P378-P403+P235
• Hazardous Material transportation number：UN 1993C 3 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38